Cas no 2172032-30-1 (9,9-difluoro-1-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-1-azaspiro5.5undecane
• CAS No: 2172032-30-1
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 4787083
• PubChem ID: 139022384
• Update Time: 2025-06-09

9,9-difluoro-1-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-Difluoro-1-azaspiro[5.5]undecane
• 9,9-difluoro-1-azaspiro5.5undecane

• Inchi： 1S/C10H17F2N/c11-10(12)6-4-9(5-7-10)3-1-2-8-13-9/h13H,1-8H2
• InChI Key： RACMKJFTMZAFMX-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CCCCN2)CC1)F

Computed Properties

• Exact Mass: 189.13290587 g/mol
• Monoisotopic Mass: 189.13290587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12
• Molecular Weight: 189.25

Additional information on 9,9-difluoro-1-azaspiro5.5undecane

Comprehensive Overview of 9,9-Difluoro-1-azaspiro[5.5]undecane (CAS No. 2172032-30-1)

9,9-Difluoro-1-azaspiro[5.5]undecane (CAS No. 2172032-30-1) is a fluorinated spirocyclic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro groups and a spirocyclic framework enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in developing novel therapeutics, particularly in central nervous system (CNS) disorders and enzyme inhibition applications.

The compound's spiro[5.5]undecane backbone contributes to its conformational rigidity, which is critical for targeting specific biological pathways. This structural feature aligns with current trends in fragment-based drug design (FBDD), where rigid scaffolds improve binding affinity. Additionally, the fluorine atoms introduce electronegativity, influencing lipophilicity and membrane permeability—key factors in optimizing pharmacokinetics. These attributes address frequent search queries such as "fluorine in drug design" and "spirocyclic compounds in medicinal chemistry," reflecting industry demand for innovative building blocks.

In synthetic chemistry, 9,9-difluoro-1-azaspiro[5.5]undecane serves as a versatile precursor for N-heterocycle derivatization. Its compatibility with cross-coupling reactions and nucleophilic substitutions enables diverse functionalization, a topic often searched as "spirocyclic amine synthesis." Recent publications highlight its utility in constructing proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. This aligns with the growing interest in degradation-based therapies, a hotspot in oncology and neurodegenerative disease research.

From an industrial perspective, scalability and cost-efficiency are critical. The compound's synthetic route has been optimized to minimize byproduct formation, addressing common challenges like "large-scale spirocycle production." Environmental considerations are also met through greener solvents and catalytic methods, resonating with searches for "sustainable fluorochemical synthesis." Regulatory compliance further ensures its adoption in global markets, particularly for high-value fine chemicals.

Analytical characterization of CAS No. 2172032-30-1 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity standards demanded by Good Manufacturing Practice (GMP). These protocols cater to queries like "quality control for spirocyclic amines," emphasizing reliability in research and production. Stability studies under varying pH and temperature conditions further validate its suitability for long-term storage and formulation.

Emerging applications include its role in material science, where its fluorinated structure contributes to liquid crystal and polymer additive development. This interdisciplinary potential answers searches on "fluorinated spirocycles in advanced materials," bridging chemistry and engineering. Patent analyses reveal a surge in filings related to its derivatives, underscoring its commercial viability and intellectual property relevance.

In summary, 9,9-difluoro-1-azaspiro[5.5]undecane exemplifies innovation at the intersection of fluorine chemistry and spirocyclic design. Its multifaceted utility across drug discovery, agrochemicals, and materials science positions it as a compound of enduring scientific and industrial interest. By addressing contemporary research trends and user queries, this overview underscores its role in advancing next-generation chemical solutions.